7-benzyl-5,6-dimethyl-N-(2-pyridinylmethyl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine

• IUPAC Name: 7-benzyl-5,6-dimethyl-N-(pyridin-2-ylmethyl)pyrrolo[2,3-d]pyrimidin-4-amine
• InChI: InChI=1S/C21H21N5/c1-15-16(2)26(13-17-8-4-3-5-9-17)21-19(15)20(24-14-25-21)23-12-18-10-6-7-11-22-18/h3-11,14H,12-13H2,1-2H3,(H,23,24,25)
• InChI Key: MGJMIAQIWUOTTL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N(C2=NC=NC(=C12)NCC3=CC=CC=N3)CC4=CC=CC=C4)C
• Molecular Formula: C21H21N5
• Molecular Weight: 343.4 g/mol

Description

7-benzyl-5,6-dimethyl-N-(2-pyridinylmethyl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and cancer research.

Mechanism of Action

The mechanism of action of 7-benzyl-5,6-dimethyl-N-(2-pyridinylmethyl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine is not fully understood. However, studies have suggested that it may inhibit the activity of certain kinases, which are enzymes that play a key role in cell signaling pathways. By inhibiting these kinases, this compound may prevent the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 7-benzyl-5,6-dimethyl-N-(2-pyridinylmethyl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine have been investigated in various studies. It has been shown to induce cell cycle arrest and apoptosis in cancer cells, which could be attributed to its ability to inhibit the activity of certain kinases. Additionally, this compound has been shown to inhibit the growth and proliferation of cancer cells in vivo.

Advantages and Limitations for Lab Experiments

One advantage of using 7-benzyl-5,6-dimethyl-N-(2-pyridinylmethyl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine in lab experiments is its potent antitumor activity. This makes it a promising candidate for drug development. However, one limitation is that the mechanism of action is not fully understood, which makes it difficult to optimize its use in drug development.

Future Directions

There are several future directions for the research of 7-benzyl-5,6-dimethyl-N-(2-pyridinylmethyl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine. One direction is to investigate its potential as a kinase inhibitor for the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Another direction is to optimize its use in cancer treatment by understanding its mechanism of action and identifying potential drug targets. Additionally, further research is needed to investigate the safety and toxicity of this compound in vivo.

Scientific Research Applications

The potential applications of 7-benzyl-5,6-dimethyl-N-(2-pyridinylmethyl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine in scientific research are vast. This compound has been shown to exhibit potent antitumor activity against a range of cancer cell lines, including breast, lung, and colon cancer. It has also been investigated for its potential as a kinase inhibitor, which could have implications for the treatment of various diseases, including Alzheimer's disease and Parkinson's disease.